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Compound of Interest

Compound Name: 5-Iododecane

Cat. No.: B15454355 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of specific

chemical reagents is a critical starting point for experimentation. This guide provides an in-

depth look at the commercial availability of 5-Iododecane (CAS No. 62065-04-7), and in its

absence, outlines a detailed synthesis protocol.

Commercial Availability
Direct commercial suppliers for 5-Iododecane are not readily identifiable through standard

chemical supplier databases. While its isomer, 1-Iododecane, is widely available from major

chemical manufacturers, 5-Iododecane appears to be a specialty chemical that is not offered

as a stock item. Researchers requiring this specific isomer will likely need to pursue custom

synthesis or in-house preparation.

For projects requiring the precursor, 5-decanol (CAS No. 5205-34-5), several commercial

suppliers are available, including but not limited to TCI, Pfaltz & Bauer, and ChemSampCo,

offering various purities and quantities.

Physicochemical Data
A summary of the key physicochemical properties for 5-Iododecane and its precursor, 5-

decanol, is provided below for easy reference and comparison.
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Property 5-Iododecane (Computed) 5-Decanol (Experimental)

CAS Number 62065-04-7 5205-34-5

Molecular Formula C10H21I C10H22O

Molecular Weight 268.18 g/mol [1] 158.28 g/mol

Boiling Point Not available 80 °C @ 5 mmHg

Density Not available 0.826 g/cm³

Flash Point Not available 87.1 °C

Refractive Index Not available 1.434

LogP 6.1[1] 3.11780

Synthesis of 5-Iododecane from 5-Decanol
The synthesis of 5-Iododecane, a secondary iodoalkane, can be achieved through the

nucleophilic substitution of the hydroxyl group in 5-decanol. A common and effective method

involves the use of hydriodic acid. Secondary alcohols can react via a mixture of SN1 and SN2

mechanisms when treated with hydrohalic acids.[2]

Experimental Protocol: Iodination of 5-Decanol using
Hydriodic Acid
This protocol is a general procedure for the iodination of a secondary alcohol. Optimization

may be required to achieve the best yield and purity for 5-Iododecane.

Materials:

5-decanol

Concentrated hydriodic acid (57%)[3]

Anhydrous sodium sulfate or magnesium sulfate

Sodium bicarbonate solution (5% w/v)
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Dichloromethane or diethyl ether

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus (optional, for purification)

Magnetic stirrer and stir bar

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1

equivalent of 5-decanol.

Carefully add 2-3 equivalents of concentrated hydriodic acid to the flask. The reaction can be

exothermic, so addition may need to be done in an ice bath.

Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Add an equal volume of water and dichloromethane (or diethyl ether). Shake the funnel

gently, venting frequently.

Separate the organic layer.

Wash the organic layer sequentially with a 5% sodium bicarbonate solution to neutralize any

remaining acid, and then with water.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter to remove the drying agent.
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The solvent can be removed under reduced pressure to yield the crude 5-Iododecane.

Further purification can be achieved by vacuum distillation if necessary.

Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Hydriodic acid is corrosive and should be handled with extreme care.

Diagrams
The following diagrams illustrate the synthesis pathway and a general workflow for acquiring

and using 5-Iododecane in a research setting.
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Caption: Synthesis of 5-Iododecane from 5-Decanol.
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Workflow for 5-Iododecane Acquisition and Use
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Caption: Research Workflow for 5-Iododecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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